1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}ethan-1-amine

• IUPAC Name: 1-(7-bicyclo[4.2.0]octa-1,3,5-trienyl)ethanamine
• InChI: InChI=1S/C10H13N/c1-7(11)10-6-8-4-2-3-5-9(8)10/h2-5,7,10H,6,11H2,1H3
• InChI Key: DPONYGSKPPXYQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2=CC=CC=C12)N
• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol

Description

“1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}ethan-1-amine” is a chemical compound. The IUPAC name for this compound is 1-bicyclo [4.2.0]octa-1,3,5-trien-7-yl-N-methylethanamine.

Molecular Structure Analysis

The molecular structure of “1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}ethan-1-amine” can be represented by the IUPAC Standard InChI: InChI=1S/C11H15N/c1-8(12-2)11-7-9-5-3-4-6-10(9)11/h3-6,8,11-12H,7H2,1-2H3.

Scientific Research Applications

• Organic Chemistry and Material Science

  • This compound is used in the synthesis of a range of tetraaryl-substituted bicyclo[4.2.0]octa-1,5,7-trienes.
  • The synthesis starts from terminal aryl alkynes and is catalyzed by a rhodium (i) complex.
  • The results of this synthesis were not provided in the source.

• Industrial Chemistry

  • Silicon organic compounds, which can include this bicyclic compound, are used as intermediates in various syntheses and as target substances.
  • They are known to increase mechanical and dielectric properties of composites, improve dispersion of pigments and industrial minerals, provide crosslinking, immobilize catalysts, and bind biomaterials.
  • The methods of application or experimental procedures were not detailed in the source.